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6-CPDMU molecular formula and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

6-[(3-Chloropropyl)amino]-1,3-
Compound Name:
dimethyluracil

Cat. No.: B131462

Unidentified Compound: 6-CPDMU

A comprehensive search of chemical and biological databases has yielded no direct
identification for a compound designated "6-CPDMU." This acronym does not correspond to a
recognized molecular entity in the public domain, preventing the fulfilment of the request for its
molecular formula, weight, and associated technical data.

The initial search strategy aimed to locate the fundamental chemical properties of 6-CPDMU.
However, the search results did not contain any compound with this specific name. The results
retrieved were for various other chemical substances, none of which were identified as 6-
CPDMU.

Without a confirmed chemical identity, it is impossible to provide the requested in-depth
technical guide, which would include:

e Molecular Formula and Weight: These are fundamental properties that cannot be determined
without knowing the compound's structure.

e Quantitative Data: No data can be compiled without a subject compound.
o Experimental Protocols: Methodologies are specific to the compound being studied.

» Signaling Pathways and logical relationships: These are biological activities that are
elucidated after a compound is identified and characterized.
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To proceed with this request, the full chemical name, CAS number, IUPAC name, or any other
formal identifier for "6-CPDMU" is required. Researchers, scientists, and drug development
professionals are encouraged to verify the nomenclature of the compound of interest to ensure
accurate data retrieval and analysis.

e To cite this document: BenchChem. [6-CPDMU molecular formula and weight]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b131462#6-cpdmu-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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